Cas no 92435-83-1 (2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide)
92435-83-1 structure
Product Name:2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide
CAS No:92435-83-1
MF:C15H13Cl2NO
MW:294.175822019577
CID:872005
PubChem ID:4961770
Update Time:2025-04-19
2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-CHLORO-N-[(4-CHLOROPHENYL)(PHENYL)METHYL]ACETAMIDE
- 2-chloro-N-[(4-chlorophenyl)-phenylmethyl]acetamide
- 2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide
- SR-01000063381
- 92435-83-1
- 2-Chloro-N-((4-chlorophenyl)(phenyl)methyl)acetamide
- AKOS008031157
- F73758
- DTXSID90406931
- EN300-12021
- Triglycerolmonostearate
- Z57982057
- SR-01000063381-1
-
- MDL: MFCD06380315
- Inchi: 1S/C15H13Cl2NO/c16-10-14(19)18-15(11-4-2-1-3-5-11)12-6-8-13(17)9-7-12/h1-9,15H,10H2,(H,18,19)
- InChI Key: IQUCNXSZNHPPML-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C1C=CC=CC=1)NC(CCl)=O
Computed Properties
- Exact Mass: 293.0374194g/mol
- Monoisotopic Mass: 293.0374194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 489.2±45.0 °C at 760 mmHg
- Flash Point: 249.6±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C615053-50mg |
2-Chloro-N-[(4-Chlorophenyl)(Phenyl)Methyl]Acetamide |
92435-83-1 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C615053-100mg |
2-Chloro-N-[(4-Chlorophenyl)(Phenyl)Methyl]Acetamide |
92435-83-1 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C615053-500mg |
2-Chloro-N-[(4-Chlorophenyl)(Phenyl)Methyl]Acetamide |
92435-83-1 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Enamine | EN300-12021-0.05g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 0.05g |
$64.0 | 2023-04-29 | |
| Enamine | EN300-12021-0.1g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 0.1g |
$73.0 | 2023-04-29 | |
| Enamine | EN300-12021-0.25g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 0.25g |
$105.0 | 2023-04-29 | |
| Enamine | EN300-12021-0.5g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 0.5g |
$197.0 | 2023-04-29 | |
| Enamine | EN300-12021-1.0g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 1g |
$284.0 | 2023-04-29 | |
| Enamine | EN300-12021-2.5g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 2.5g |
$558.0 | 2023-04-29 | |
| Enamine | EN300-12021-5.0g |
2-chloro-N-[(4-chlorophenyl)(phenyl)methyl]acetamide |
92435-83-1 | 95% | 5g |
$825.0 | 2023-04-29 |
2-Chloro-N-(4-Chlorophenyl)(Phenyl)MethylAcetamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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